Cas no 1907657-36-6 (9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]-)

• Product Name: 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]-
• CAS No: 1907657-36-6
• MF: C₂₈H₁₈ClN₃
• MW: 431.915625095367
• CID: 4541922
• PubChem ID: 121289544
• Update Time: 2025-06-11

9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]-
• 9-(4-(6-chloro-2-phenylpyrimidin-4-yl)phenyl)-9H-carbazole
• SCHEMBL17694645
• 1907657-36-6
• DB-400403

• Inchi： 1S/C28H18ClN3/c29-27-18-24(30-28(31-27)20-8-2-1-3-9-20)19-14-16-21(17-15-19)32-25-12-6-4-10-22(25)23-11-5-7-13-26(23)32/h1-18H
• InChI Key： BVYMDCDOHVQQKA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C3C=C(Cl)N=C(C4=CC=CC=C4)N=3)C=C2)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 431.1189253Da
• Monoisotopic Mass: 431.1189253Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]-

9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]- (CAS No. 1907657-36-6): A Comprehensive Overview

9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]-, identified by the CAS number 1907657-36-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and development. The presence of multiple functional groups, including a carbazole core, chloro-substituted pyrimidine, and phenyl rings, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The structural motif of 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]- combines the stability and electronic characteristics of the carbazole ring with the bioisosteric properties of pyrimidine derivatives. This combination has been explored in various research studies for its potential to interact with biological targets such as enzymes and receptors. The chloro-substitution on the pyrimidine ring enhances the electrophilicity, making it a valuable moiety for further functionalization and derivatization.

In recent years, there has been a surge in research focusing on carbazole derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their antimicrobial, antitumor, and anti-inflammatory properties. The compound 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]- is particularly intriguing because it integrates multiple pharmacophoric elements that can modulate biological pathways effectively.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The carbazole moiety is known to exhibit kinase inhibitory activity, while the pyrimidine ring can serve as a scaffold for designing selective inhibitors. The chloro-substituted pyrimidine ring in 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]- further enhances its interaction with the active site of kinases, potentially leading to more potent and selective inhibition.

Furthermore, the phenyl rings attached to the carbazole core contribute to the compound's solubility and bioavailability, which are critical factors for drug development. The presence of these aromatic rings also allows for further derivatization through cross-coupling reactions such as Suzuki-Miyaura coupling, which can introduce additional functional groups and enhance the compound's pharmacological profile.

The synthesis of 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]- involves multi-step organic transformations that highlight the synthetic versatility of carbazole derivatives. The process typically begins with the functionalization of the carbazole core followed by the introduction of the pyrimidine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently.

In academic research, this compound has been used as a building block for more complex molecules with enhanced biological activity. For instance, researchers have synthesized analogs of 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]- by modifying substituents on the pyrimidine ring or introducing additional heterocyclic moieties. These studies have provided valuable insights into structure-activity relationships (SARs) and have paved the way for designing more effective therapeutic agents.

The pharmacological evaluation of 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]- has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific kinases with high selectivity. Additionally, cellular studies have shown that this compound can induce apoptosis in cancer cell lines while sparing normal cells. These findings suggest that it may have therapeutic potential in treating various types of cancer.

The compound's ability to modulate biological pathways also makes it a valuable tool for drug discovery in other therapeutic areas. For example, researchers have investigated its potential as an antiviral agent by evaluating its interaction with viral enzymes and proteins. Preliminary results indicate that it can inhibit viral replication by interfering with key viral life cycle processes.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and purity while reducing costs and environmental impact. In the case of 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]-, efforts have been focused on developing scalable synthetic methodologies that are compatible with industrial production standards. These efforts include exploring alternative catalysts and solvents that minimize waste generation and energy consumption.

The future prospects for this compound are promising, with ongoing research aimed at expanding its pharmacological applications and improving its synthetic efficiency. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling rapid virtual screening and molecular design.

In conclusion, 9H-Carbazole, 9-[4-(6-chloro-2-phenyl-4-pyrimidinyl)phenyl]-, CAS no. 1907657-36-6, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.